4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid

• IUPAC Name: 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H8N2O3/c10-7(11)6-4-3-8-2-1-5(4)12-9-6/h8H,1-3H2,(H,10,11)
• InChI Key: OUTKRVACNDWALM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1ON=C2C(=O)O
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol

Description

4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid is a bicyclic heterocyclic compound featuring an oxazole ring fused to a partially saturated pyridine core. The compound’s structure allows for versatile modifications, such as the introduction of protective groups (e.g., tert-butoxycarbonyl, or Boc) or functionalization at the carboxylic acid moiety. Key identifiers include:

• CAS Number: 912265-93-1 (Boc-protected form) , 1803587-35-0 (hydrochloride salt) .
• Molecular Formula: C12H16N2O5 (Boc-protected) .
• Molecular Weight: 268.27 g/mol (Boc-protected) .
• Key Applications: Intermediate in drug synthesis, building block for peptidomimetics, and functional material development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with glyoxylic acid, followed by cyclization to form the oxazole ring. The reaction conditions often require the use of a dehydrating agent and a catalyst to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-throughput screening methods can also aid in identifying the most efficient reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

The oxazolo[4,5-c]pyridine core is highly modifiable. Below is a comparative analysis of its derivatives based on substituents, physicochemical properties, and applications:

Compound Name	CAS Number	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid (Boc-protected)	912265-93-1	Boc group at position 5	C12H16N2O5	268.27	Enhanced stability for solid-phase synthesis
4H,5H,6H,7H-[1,2]Oxazolo[4,5-c]pyridine-3-carboxylic acid hydrochloride	1803587-35-0	Hydrochloride salt	C11H13ClN2O3	268.69 (free acid) + HCl	Improved solubility for aqueous reactions
5-[(9H-Fluoren-9-ylmethoxy)carbonyl] variant	2091858-74-9	Fmoc-protected at position 5	C22H18N2O5	390.39	Used in peptide synthesis for orthogonal protection
2-Methyl-oxazolo[4,5-c]pyridine	78998-29-5	Methyl group at position 2	C7H8N2O	148.15	Simpler structure; potential kinase inhibitor scaffold
Cis-5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7a-hexahydroisoxazolo[4,5-c]pyridine	1251012-71-1	Cis-configuration with Boc group	C12H18N2O5	270.28	Conformational rigidity for target-specific drug design

Research Findings and Industrial Relevance

• Medicinal Chemistry : Derivatives like the Fmoc- and Boc-protected forms are critical in developing protease inhibitors and kinase modulators .
• Material Science : The oxazolo-pyridine core’s π-conjugated system is explored in OLEDs and sensors .
• Challenges: Limited pharmacokinetic data exist for these compounds, necessitating further in vivo studies .

Biological Activity

4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid is a heterocyclic compound that has garnered attention for its potential biological activities. This article delves into its structural characteristics, synthesis methods, and notable biological effects based on diverse research findings.

Structural Characteristics

• Molecular Formula : C₇H₈N₂O₃
• IUPAC Name : 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• SMILES Notation : C1CNCC2=C1ON=C2C(=O)O

The compound features a fused oxazole and pyridine ring system with a carboxylic acid functional group that may contribute to its reactivity and biological interactions.

Synthesis Methods

Synthesis of 4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid typically involves multi-step organic reactions:

• Cyclization Reaction : Starting from suitable precursors, cyclization is performed to form the oxazole ring.
• Functionalization : Subsequent steps may involve introducing the carboxylic acid group through hydrolysis or direct functionalization of intermediates.
• Purification : Final products are purified using techniques like recrystallization or chromatography to ensure high purity levels.

Pharmacological Properties

Research indicates that compounds similar to 4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid exhibit various pharmacological activities:

• Antimicrobial Activity : Studies suggest that derivatives of oxazolo-pyridine compounds possess antimicrobial properties against various pathogens.
• Neuropharmacological Effects : The compound may interact with metabotropic glutamate receptors (mGluRs), which are implicated in mood disorders and neurodegenerative diseases. The modulation of these receptors can lead to enhanced synaptic plasticity and neuroprotection .

Case Studies

Several studies have explored the biological effects of related compounds:

• Study on Neuroprotection : A study demonstrated that compounds with similar structures could protect neuronal cells from oxidative stress-induced apoptosis by modulating intracellular signaling pathways associated with mGluRs .
• Antimicrobial Efficacy : Another investigation highlighted the antimicrobial properties of oxazolo-pyridine derivatives against Gram-positive and Gram-negative bacteria. The study emphasized the potential for developing new antibiotics based on these scaffolds.

Biological Activity Summary

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against Gram-positive bacteria
Neuroprotection	Reduces oxidative stress in neurons
Receptor Modulation	Modulates mGluR activity